Cas no 91748-21-9 (2-4-(Trifluoromethyl)phenylbenzonitrile)

2-4-(Trifluoromethyl)phenylbenzonitrile structure

91748-21-9 structure

Product Name:2-4-(Trifluoromethyl)phenylbenzonitrile

CAS No:91748-21-9

MF:C₁₄H₈F₃N

MW:247.215233802795

MDL:MFCD03412288

CID:800090

PubChem ID:20100049

Update Time:2025-04-19

2-4-(Trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
- [1,1'-Biphenyl]-2-carbonitrile, 4'-(trifluoromethyl)-
- 2-[4-(Trifluoromethyl)phenyl]benzonitrile
- 4-(TrifluoroMethyl)-2'-biphenylcarbonitrile
- 4'-TRIFLUOROMETHYL-BIPHENYL-2-CARBONITRILE
- AKOS004118637
- 4'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
- CS-0209367
- GEEFGWAHOWAUJX-UHFFFAOYSA-N
- A810993
- 2-[4-(trifluoromethyl)phenyl]benzenecarbonitrile
- MFCD03412288
- BS-24852
- BB 0223556
- DTXSID70602479
- SCHEMBL6561038
- 91748-21-9
- 4'-(Trifluoromethyl)biphenyl-2-carbonitrile
- G73021
- 2-4-(Trifluoromethyl)phenylbenzonitrile
- MDL： MFCD03412288
- Inchi： 1S/C14H8F3N/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H
- InChI Key： GEEFGWAHOWAUJX-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1C#N)(F)F

Computed Properties

Exact Mass: 247.06100
Monoisotopic Mass: 247.06088375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 4.24408

2-4-(Trifluoromethyl)phenylbenzonitrile Security Information

Hazardous Material transportation number：UN 3439
Hazard Category Code： 20/21/22
Safety Instruction： S26; S36/37/39
Risk Phrases：R20/21/22

2-4-(Trifluoromethyl)phenylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	032790-5g	4'-Trifluoromethyl-biphenyl-2-carbonitrile	91748-21-9		5g	￡225.00	2022-03-01
Fluorochem	032790-1g	4'-Trifluoromethyl-biphenyl-2-carbonitrile	91748-21-9		1g	￡76.00	2022-03-01
abcr	AB135049-5 g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	5g	€167.00	2022-06-12
abcr	AB135049-10 g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	10g	€298.50	2022-06-12
abcr	AB135049-25 g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	25g	€583.00	2022-06-12
TRC	T901105-50mg	2-[4-(Trifluoromethyl)phenyl]benzonitrile	91748-21-9		50mg	$ 50.00	2022-06-02
TRC	T901105-100mg	2-[4-(Trifluoromethyl)phenyl]benzonitrile	91748-21-9		100mg	$ 65.00	2022-06-02
TRC	T901105-500mg	2-[4-(Trifluoromethyl)phenyl]benzonitrile	91748-21-9		500mg	$ 95.00	2022-06-02
abcr	AB135049-5g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	5g	€139.00	2025-04-15
abcr	AB135049-10g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	10g	€244.00	2025-04-15

2-4-(Trifluoromethyl)phenylbenzonitrile Related Literature

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2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

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